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Bromozinc(1+);butane versus
Bromozinc(1+);propanenitrile reactivity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bromozinc(1+);butane

CAS No.: 171860-66-5

Cat. No.: S1497381

Chemical Profile of n-Propylzinc Bromide

While data for "Bromezinc(1+);butane” is unavailable, the search results contain detailed information for

n-Propylzinc bromide (bromozinc(1+);propane), which is a closely related organozinc reagent [1].

The table below summarizes its key physical properties and safety data:

Property Value / Description

CAS Number 156567-57-6 [1]

Molecular Formula CsH7sBrzn [1]

Molecular Weight 188.372 g/mol [1]

Density 0.947 g/mL @ 25°C [1]

Flash Point 1°F (-17°C) - Highly Flammable [1]
Hazard Codes F (Flammable), Xn (Harmful) [1]
Common Solution 0.5 M in Tetrahydrofuran [1]
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Reactivity and Synthetic Applications

A key finding from the search is the use of bromozinc-difluoromethylphosphonate in copper-catalyzed

cross-coupling reactions. This illustrates a crucial reactivity pattern for bromozinc species in forming carbon-

carbon bonds, which is highly relevant for drug development [2].

Copper-Catalyzed Cross-Coupling Protocol

The following experimental workflow is adapted from a 2014 study that detailed the cross-coupling of

bromozinc-difluoromethylphosphonate with iodo/bromo-aryl triazenes [2].
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Key Reaction Details:

e Catalytic System: The reaction uses CuCN (10 mol%) as the catalyst and 3,4,7,8-tetramethyl-1,10-
phenanthroline (L1, 20 mol%) as the ligand, which is crucial for stabilizing the organocopper
intermediate and achieving high yield [2].

¢ Stoichiometry: The bromozinc reagent is used in excess (2.0-3.0 equivalents relative to the aryl
substrate) [2].

¢ Functional Group Tolerance: This method is compatible with substrates containing ester, nitrile,
chloride, and bromide functional groups, which is advantageous for complex molecule synthesis in
drug development [2].
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Guidance for Further Research

The lack of direct data for "Bromezinc(1+);butane” indicates this might be a less common or differently

named reagent. To proceed with your comparison, I suggest the following:

¢ Verify the Compound Name: Confirm the IUPAC name or CAS number for
"Bromozinc(1+);butane”. It may be listed as butylzinc bromide in commercial catalogs or scientific
databases.

o Explore General Reactivity Trends: The reactivity of organozinc reagents (R-Zn-X) is strongly
influenced by the organic group (R). Butane (alkyl) and propanenitrile (containing a polar nitrile group)
would confer different electronic properties and steric profiles to their respective bromozinc
compounds, leading to significant differences in their stability, nucleophilicity, and participation in
cross-coupling reactions.

e Consult Specialized Databases: Search specialized chemical databases like Reaxys or SciFinder
for specific physical property data, reaction examples, and spectroscopic information for both
butylzinc bromide and the known n-propylzinc bromide.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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